(3S)-3-hydroxyoleoyl-CoA

• Molecular Formula: C39H68N7O18P3S
• Molecular Weight: 1048.0 g/mol
• InChI: InChI=1S/C39H68N7O18P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-27(47)22-30(49)68-21-20-41-29(48)18-19-42-37(52)34(51)39(2,3)24-61-67(58,59)64-66(56,57)60-23-28-33(63-65(53,54)55)32(50)38(62-28)46-26-45-31-35(40)43-25-44-36(31)46/h11-12,25-28,32-34,38,47,50-51H,4-10,13-24H2,1-3H3,(H,41,48)(H,42,52)(H,56,57)(H,58,59)(H2,40,43,44)(H2,53,54,55)/b12-11-/t27-,28+,32+,33+,34-,38+/m0/s1
• InChIKey: LHAYYTCFPMUQNR-DFXYPYGHSA-N

(3S)-3-Hydroxyoleoyl-CoA Overview

(3S)-3-Hydroxyoleoyl-CoA (CHEBI:87781) is a long-chain 3-hydroxy fatty acyl-CoA thioester, specifically the (3S)-stereoisomer of 3-hydroxyoleoyl-CoA, derived from the formal condensation of coenzyme A with (3S)-3-hydroxyoleic acid [1][2]. This compound functions as an obligate intermediate in the β-oxidation of the monounsaturated fatty acid oleate (C18:1Δ9), serving as the specific substrate for long-chain L-3-hydroxyacyl-CoA dehydrogenase (LCHAD; EC 1.1.1.211) within the mitochondrial trifunctional protein (MTP) complex [3][4]. Unlike its saturated counterparts, (3S)-3-hydroxyoleoyl-CoA possesses a cis-double bond at the Δ9 position, which introduces unique conformational constraints and alters its interaction with downstream β-oxidation auxiliary enzymes, such as Δ3,Δ2-enoyl-CoA isomerase and 2,4-dienoyl-CoA reductase [5].

Stereochemically pure (3S)-enantiomer

Substrate for LCHAD and mitochondrial trifunctional protein

Requires auxiliary β-oxidation enzymes for complete oleate catabolism

• [1] Hastings, J., et al. (2016). ChEBI in 2016: Improved services and an expanding collection of metabolites. Nucleic Acids Research, 44(D1), D1214-D1219. CHEBI:87781 - (3S)-3-hydroxyoleoyl-CoA. View Source
• [2] NCI Thesaurus. (3S)-3-hydroxyoleoyl-CoA (Code C155869). National Cancer Institute. View Source
• [3] Wanders, R. J., et al. (1999). Mitochondrial fatty acid oxidation and the biosynthesis of unsaturated fatty acids. In: Fatty Acid and Lipid Chemistry. Springer. View Source
• [4] Kamijo, T., et al. (1994). Mitochondrial trifunctional protein deficiency. Catalytic heterogeneity of the mutant enzyme in two patients. Journal of Clinical Investigation, 93(4), 1740-1747. View Source
• [5] Schulz, H. (1991). Beta oxidation of fatty acids. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 1081(2), 109-120. View Source

(3S)-3-Hydroxyoleoyl-CoA Substitution Risks

Substituting (3S)-3-hydroxyoleoyl-CoA with saturated long-chain analogs like 3-hydroxypalmitoyl-CoA (C16:0) or 3-hydroxymyristoyl-CoA (C14:0) is scientifically unsound for studies of oleate metabolism or LCHAD/MTP enzymology. The mitochondrial trifunctional protein exhibits pronounced chain-length specificity, with LCHAD activity being optimal for C12-C16 substrates [1]. More critically, the presence of the Δ9 cis-double bond in (3S)-3-hydroxyoleoyl-CoA fundamentally alters its metabolic fate, necessitating the recruitment of auxiliary β-oxidation enzymes (e.g., Δ3,Δ2-enoyl-CoA isomerase, 2,4-dienoyl-CoA reductase) that are not required for saturated counterparts [2]. Using a saturated surrogate fails to recapitulate the kinetic bottlenecks and enzyme recruitment events unique to monounsaturated fatty acid catabolism, thereby generating incomplete or misleading data on pathway flux and disease modeling [3].

Chain-length specificity

LCHAD activity with C18:1 Δ9 may differ from optimal C12–C16 substrates; saturated analogs may not reflect oleate kinetics.

Auxiliary enzyme recruitment

Saturated substitutes bypass Δ3,Δ2-enoyl-CoA isomerase and 2,4-dienoyl-CoA reductase, eliminating critical metabolic checkpoints.

Stereochemical mismatch

The (3R)-enantiomer or racemic mixtures are inactive toward mitochondrial LCHAD, leading to false-negative activity data.

• [1] Taylor & Francis. HADHA - Knowledge and References. LCHAD activity against 3-hydroxyacyl CoA substrates is optimal for compounds of C12–C16 chain length. View Source
• [2] Kunau, W. H., Dommes, V., & Schulz, H. (1995). beta-oxidation of fatty acids in mitochondria, peroxisomes, and bacteria: a century of continued progress. Progress in Lipid Research, 34(4), 267-342. View Source
• [3] Wanders, R. J., et al. (2004). Disorders of mitochondrial fatty acyl-CoA β-oxidation. Journal of Inherited Metabolic Disease, 27(4), 429-448. View Source

(3S)-3-Hydroxyoleoyl-CoA Comparative Evidence

Chain Length & Unsaturation in LCHAD Activity

While LCHAD (EC 1.1.1.211) exhibits broad specificity for long-chain substrates, its optimal activity occurs with C12-C16 saturated 3-hydroxyacyl-CoAs [1]. (3S)-3-hydroxyoleoyl-CoA, with its C18 chain and Δ9 unsaturation, falls outside this optimal window. This distinction is critical for enzyme assays, as the turnover number for C18 substrates may be lower than for C16 substrates, and the presence of the double bond can introduce substrate inhibition or altered Km values due to steric hindrance within the MTP active site [2]. Selecting (3S)-3-hydroxyoleoyl-CoA over 3-hydroxypalmitoyl-CoA ensures that experimental conditions accurately reflect the kinetic parameters relevant to monounsaturated fatty acid oxidation.

Chain Length Preference

Class-level

Reported LCHAD activity: C16 substrate 6–15× higher than C4; C18:1 Δ9 outside optimal C12–C16 range.

Supports kinetic assay context for monounsaturated fatty acid oxidation.

Direct C18:1 vs. C16:0 comparison data not available; review required.

Evidence Dimension	Enzyme substrate specificity (chain length preference)
Target Compound Data	C18 chain length with Δ9 unsaturation; substrate for LCHAD and auxiliary enzymes.
Comparator Or Baseline	3-Hydroxypalmitoyl-CoA (C16:0); optimal LCHAD substrate (C12-C16 range).
Quantified Difference	Enzyme activity with C16 substrate is 6- to 15-fold higher than with C4 substrate; no direct quantitative comparison for C18:1 vs. C16:0 in this source.
Conditions	Purified LCHAD/MTP from mitochondrial inner membrane; NAD+-dependent oxidation of 3-hydroxyacyl-CoA to 3-oxoacyl-CoA.

Why This Matters

Procurement of the correct chain length and saturation state is essential for accurate kinetic characterization of LCHAD/MTP and for modeling diseases like LCHAD deficiency, where acylcarnitine profiles are highly specific to the fatty acid substrate.

• [1] IUBMB Enzyme Nomenclature. EC 1.1.1.211: long-chain-3-hydroxyacyl-CoA dehydrogenase. Activity with C16 substrate was 6- to 15-fold higher than with C4 substrate. View Source
• [2] El-Fakhri, M., & Middleton, B. (1982). The existence of an inner-membrane-bound, long acyl-chain-specific 3-hydroxyacyl-CoA dehydrogenase in mammalian mitochondria. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 713(2), 270-279. View Source

LCHAD (3S) Stereospecificity

L-3-hydroxyacyl-CoA dehydrogenase (LCHAD) is strictly stereospecific for the (3S)-enantiomer of 3-hydroxyacyl-CoA [1]. The (3R)-enantiomer is a substrate for peroxisomal D-bifunctional protein (DBP; HSD17B4), which possesses opposite chiral specificity [2]. Procurement of (3S)-3-hydroxyoleoyl-CoA, rather than a racemic mixture or the incorrect (3R)-isomer, is non-negotiable for experiments involving mitochondrial β-oxidation enzymes. Using the wrong stereoisomer would yield negligible or zero activity in LCHAD assays, leading to false-negative results and erroneous conclusions about enzyme function or inhibitor efficacy [3].

LCHAD Stereospecificity

Class-level

LCHAD active toward (3S)-enantiomer; inactive toward (3R). D-bifunctional protein has opposite specificity.

Procurement of (3S)-isomer supports valid mitochondrial β-oxidation data.

Confirm chiral purity by HPLC or equivalent before assay.

Evidence Dimension	Enzyme stereospecificity
Target Compound Data	(3S)-configuration; substrate for LCHAD (EC 1.1.1.211) and mitochondrial enoyl-CoA hydratase.
Comparator Or Baseline	(3R)-3-hydroxyoleoyl-CoA; substrate for peroxisomal D-bifunctional protein (DBP).
Quantified Difference	Qualitative (active vs. inactive): LCHAD is inactive toward (3R)-enantiomers; DBP is inactive toward (3S)-enantiomers.
Conditions	In vitro enzyme assays with purified mitochondrial vs. peroxisomal fractions; chiral HPLC analysis of CoA esters.

Why This Matters

For studies of mitochondrial fatty acid oxidation, specifically LCHAD/MTP function, procurement of the stereochemically pure (3S)-enantiomer is essential to obtain valid kinetic data and avoid confounding results from peroxisomal enzyme activity.

• [1] BRENDA:EC1.1.1.211. Long-chain-3-hydroxyacyl-CoA dehydrogenase. Reaction: a long-chain (S)-3-hydroxyacyl-CoA + NAD+ = a long-chain 3-oxoacyl-CoA + NADH + H+. View Source
• [2] UniProt:Q08426. EHHADH. With HSD17B4, catalyzes the hydration of trans-2-enoyl-CoA and the dehydrogenation of 3-hydroxyacyl-CoA, but with opposite chiral specificity. View Source
• [3] Jiang, L. L., et al. (1997). Structure of D-3-hydroxyacyl-CoA dehydratase/D-3-hydroxyacyl-CoA dehydrogenase bifunctional protein. Journal of Biological Chemistry, 272(11), 7085-7092. View Source

Auxiliary Enzyme Requirement for Unsaturated Substrates

The Δ9 cis-double bond in (3S)-3-hydroxyoleoyl-CoA imposes a unique metabolic requirement: after one round of β-oxidation, the resulting intermediate (Δ3,Δ2-enoyl-CoA) cannot be processed by the standard enoyl-CoA hydratase. Instead, it requires Δ3,Δ2-enoyl-CoA isomerase to reposition the double bond, and after a second round, 2,4-dienoyl-CoA reductase is needed to remove the conjugated double bond system [1][2]. In contrast, saturated analogs like 3-hydroxypalmitoyl-CoA bypass this auxiliary enzyme machinery entirely. For researchers studying the complete catabolism of oleate or the regulatory interplay between core and auxiliary β-oxidation enzymes, substituting (3S)-3-hydroxyoleoyl-CoA with a saturated surrogate would eliminate these critical metabolic checkpoints, invalidating flux analyses and enzyme recruitment studies [3].

Auxiliary Enzyme Requirement

Class-level

C18:1 Δ9 requires Δ3,Δ2-enoyl-CoA isomerase + 2,4-dienoyl-CoA reductase; saturated substrates do not.

Enables study of full oleate catabolic pathway and metabolic checkpoints.

Missing auxiliary enzymes invalidates flux analysis with saturated analogs.

Evidence Dimension	Downstream metabolic enzyme requirements
Target Compound Data	Requires Δ3,Δ2-enoyl-CoA isomerase (EC 5.3.3.8) and 2,4-dienoyl-CoA reductase (EC 1.3.1.34) for complete oxidation.
Comparator Or Baseline	3-Hydroxypalmitoyl-CoA (C16:0) or other saturated 3-hydroxyacyl-CoAs.
Quantified Difference	Qualitative: auxiliary enzymes are required for monounsaturated substrates but not for saturated ones.
Conditions	Mitochondrial or peroxisomal β-oxidation assays using radiolabeled or LC-MS-based tracing of acyl-CoA intermediates.

Why This Matters

Procurement of (3S)-3-hydroxyoleoyl-CoA is mandatory for experiments designed to interrogate the full pathway of oleate β-oxidation, including the roles of auxiliary enzymes, which are directly implicated in human metabolic disorders like MTP deficiency.

• [1] Hiltunen, J. K., & Qin, Y. (2000). β-oxidation - strategies for the metabolism of a wide variety of acyl-CoA esters. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1484(2-3), 117-128. View Source
• [2] Smeland, T. E., et al. (1992). The 3-hydroxyacyl-CoA dehydratase activity of rat liver peroxisomal bifunctional enzyme. Journal of Biological Chemistry, 267(10), 6622-6627. View Source
• [3] Bartlett, K., & Eaton, S. (2004). Mitochondrial β-oxidation. European Journal of Biochemistry, 271(3), 462-469. View Source

(3S)-3-Hydroxyoleoyl-CoA Applications

Fatty Acid Oxidation Disorder Enzymology

Use (3S)-3-hydroxyoleoyl-CoA as the specific substrate in spectrophotometric or fluorometric assays to measure the activity of LCHAD and the mitochondrial trifunctional protein (MTP) complex. This is critical for diagnosing and researching LCHAD deficiency and MTP deficiency, where the accumulation of specific 3-hydroxyacylcarnitines (e.g., 3-hydroxypalmitoleoyl-carnitine) is a hallmark. Substituting with saturated analogs will not trigger the same diagnostic acylcarnitine profile or reveal the kinetic defects unique to unsaturated fatty acid processing [1][2].

Oleate Catabolism Flux Analysis

Employ isotopically labeled or unlabeled (3S)-3-hydroxyoleoyl-CoA in LC-MS/MS-based flux studies to trace the complete oxidation of oleate to acetyl-CoA and reducing equivalents. This compound enables the quantification of flux through the auxiliary enzymes Δ3,Δ2-enoyl-CoA isomerase and 2,4-dienoyl-CoA reductase, which are bypassed when using saturated analogs. This application is essential for understanding how cells partition oleate between energy production, lipid synthesis, and signaling molecule generation [3].

Enzyme Inhibitor Development & Validation

Utilize (3S)-3-hydroxyoleoyl-CoA in high-throughput screening (HTS) campaigns to identify or characterize inhibitors of LCHAD, MTP, or the auxiliary enzymes of unsaturated fatty acid oxidation. The presence of the Δ9 double bond provides a more physiologically relevant binding surface for inhibitor design compared to saturated C16 or C18 substrates, potentially revealing compound selectivity that would be missed with surrogate substrates. This is directly relevant to drug discovery efforts targeting fatty acid metabolism in cancer or metabolic syndrome .

Application

Selection Property

Validation Focus

LCHAD/MTP enzyme activity assays

(3S)-stereochemistry & Δ9 unsaturation

Acylcarnitine profile specificity in LCHAD deficiency models

Oleate flux analysis (LC-MS/MS)

Requires auxiliary enzyme machinery

Flux through isomerase and reductase steps

Inhibitor screening for LCHAD or auxiliary enzymes

Physiologically relevant unsaturated substrate

Selectivity profile vs. saturated substrate context

• [1] Olpin, S. E. (2013). Pathophysiology of fatty acid oxidation disorders and the role of acylcarnitine profiles. Journal of Inherited Metabolic Disease, 36(4), 541-553. View Source
• [2] Rinaldo, P., et al. (2008). Clinical and biochemical spectrum of fatty acid oxidation disorders. In: Laboratory Guide to the Methods in Biochemical Genetics. Springer. View Source
• [3] Kerner, J., & Hoppel, C. (2000). Fatty acid import into mitochondria. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1486(1), 1-17. View Source